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Compound of Interest

Compound Name: Acetylvaline-15N

Cat. No.: B12421053

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Acetylvaline-15N. The following procedures ensure
safe handling and disposal in a laboratory setting.

Acetylvaline-15N is a stable isotope-labeled amino acid. Unlike their radioactive counterparts,
stable isotopes are non-radioactive and do not require special handling precautions beyond

standard chemical safety protocols[1][2]. The primary hazards are related to the physical form
(powder) and potential for mild irritation.

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended to minimize exposure and
ensure safety during the handling of Acetylvaline-15N.
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Specification/Stand
PPE Category Item d Purpose
ar

Conforming to OSHA

29 CFR 1910.133 or Protects eyes from
European Standard dust particles.
EN166[3][4]

Eye/Face Protection Safety Goggles

Skin Protection Gloves Standard laboratory Prevents direct skin
gloves (e.g., nitrile) contact.
Prevents
Lab Coat/Protective Standard protective contamination of
Clothing clothing personal clothing and
skin.
Use in a well-
ventilated area. A Under normal use, no
Respiratory Protection  Not normally required respirator may be respiratory protection
needed if dust is is needed]3].
generated.

Handling and Storage Procedures

Handling:

Handle in accordance with good industrial hygiene and safety practices.

Avoid contact with skin, eyes, and clothing.

Avoid the formation of dust and aerosols.

Use in a well-ventilated area.

Wash hands thoroughly after handling.
Storage:

» Keep the container tightly closed in a dry, cool, and well-ventilated place.
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e For long-term storage, refrigeration is recommended.

e Incompatible with strong oxidizing agents.

Accidental Exposure and First Aid

Exposure Route

First Aid Measures

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. Seek

medical attention.

Skin Contact

Wash off immediately with soap and plenty of
water while removing all contaminated clothing.

Seek medical attention if irritation develops.

Move to fresh air. If breathing is difficult, seek

Inhalation ) )

medical attention.

Clean mouth with water and drink plenty of
Ingestion water afterward. Seek medical attention if you

feel unwell.

Disposal Plan

Dispose of Acetylvaline-15N and any contaminated materials in accordance with local, state,

and federal regulations. As a non-hazardous substance, it can typically be disposed of as

chemical waste.

o Collect Waste: Place excess Acetylvaline-15N and any contaminated disposable materials

(e.g., gloves, weighing paper) into a designated, sealed container.

o Label Container: Clearly label the container as "Chemical Waste" and list the contents.

o Storage Pending Disposal: Store the waste container in a designated, secure area away

from incompatible materials.

» Disposal: Arrange for pickup and disposal by your institution's environmental health and

safety (EHS) department.
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Safe Handling Workflow

The following diagram illustrates the standard workflow for safely handling Acetylvaline-15N in
a laboratory setting.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b12421053?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12421053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Preparation

[ Review Safety Data Sheet (SDS) j

'

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Proceed to handling

Handling
y

Weigh Acetylvaline-15N
in a well-ventilated area

l

[ Perform experimental procedure ]

Procedure complete

Cleanup & Disposal

[ Clean work area j

;

Dispose of waste in
labeled container

Remove PPE

[ Wash hands thoroughly j

Click to download full resolution via product page

Caption: Workflow for handling Acetylvaline-15N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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